Cas no 2225147-54-4 (1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride)

• Product Name: 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride
• CAS No: 2225147-54-4
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• CID: 6395178
• PubChem ID: 137964058
• Update Time: 2025-05-21

1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride
• 1-(1H-1,2,4-triazol-5-yl)propan-1-ol;hydrochloride
• 2225147-54-4
• EN300-1718214

• Inchi： 1S/C5H9N3O.ClH/c1-2-4(9)5-6-3-7-8-5;/h3-4,9H,2H2,1H3,(H,6,7,8);1H
• InChI Key： UKWPBDKIPKJBEZ-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1)(O)CC.Cl

Computed Properties

• Exact Mass: 163.0512396g/mol
• Monoisotopic Mass: 163.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride

Comprehensive Overview of 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride (CAS No. 2225147-54-4)

1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride (CAS No. 2225147-54-4) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This triazole derivative exhibits unique structural properties, making it a subject of interest for drug discovery and material science applications. The compound's hydrochloride salt form enhances its stability and solubility, critical factors for formulation development.

Recent trends in heterocyclic compound research highlight the growing demand for 1,2,4-triazole-based molecules due to their broad biological activities. Scientists are particularly interested in this compound's potential as a building block for novel antifungal agents and enzyme inhibitors, aligning with current searches for "new triazole derivatives in medicine" and "improved chemical synthesis methods." The propanol side chain modification presents opportunities for optimizing pharmacokinetic properties, a hot topic in drug design optimization discussions.

The synthesis of CAS 2225147-54-4 involves sophisticated organic chemistry techniques, with researchers focusing on greener synthetic approaches to meet sustainability goals. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, addressing frequent queries about "quality control in specialty chemicals." Its crystalline nature facilitates X-ray diffraction studies, providing valuable structural insights for computational chemists investigating "molecular docking simulations."

In material science applications, the triazole-propanol hydrochloride structure shows promise for developing functional polymers and coordination complexes. This aligns with trending searches for "smart materials design" and "metal-organic frameworks." The compound's hydrogen bonding capacity makes it particularly interesting for creating supramolecular architectures, a rapidly growing field in nanotechnology research.

Safety assessments of 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride indicate proper handling requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers frequently search for "safe handling of nitrogen-containing compounds" and "chemical stability testing protocols," reflecting the scientific community's emphasis on workplace safety and compound characterization.

The commercial availability of CAS 2225147-54-4 through specialty chemical suppliers meets the needs of pharmaceutical developers searching for "high-purity research chemicals." Current market analysis shows increasing demand for such tailored molecular building blocks, particularly in regions with active drug discovery programs. Quality specifications typically include ≥98% purity, with certificates of analysis addressing common purchaser concerns about "chemical authenticity verification."

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development, areas generating significant scientific interest. The hydroxyl group presents modification opportunities that could lead to derivatives with improved bioavailability, answering frequent queries about "structure-activity relationship optimization." As computational chemistry advances, virtual screening of triazole-containing compounds like this one is becoming a standard approach in early drug discovery.

Environmental considerations for 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride synthesis and disposal reflect broader industry trends toward sustainable chemistry. Researchers are investigating "green chemistry approaches for heterocycle synthesis" and "biodegradability of nitrogen-rich compounds," showing alignment between this compound's development and ecological responsibility in chemical manufacturing.

Patent literature reveals growing intellectual property activity surrounding triazole derivatives structurally related to CAS 2225147-54-4, particularly in antimicrobial and anticancer applications. This legal landscape prompts frequent searches for "freedom-to-operate analysis" and "chemical patent strategies," highlighting the compound's commercial potential in competitive therapeutic areas.

Analytical method development for 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride typically employs HPLC-UV and LC-MS techniques, addressing quality control challenges common to nitrogen-rich heterocycles. Method validation parameters satisfy regulatory requirements for pharmaceutical intermediates, responding to industry needs for "robust analytical protocols" and "impurity profiling methods."

In conclusion, 1-(4H-1,2,4-triazol-3-yl)propan-1-ol hydrochloride represents an important chemical entity at the intersection of medicinal chemistry and materials science. Its versatile molecular architecture continues to inspire innovative applications, while its commercial availability supports diverse research initiatives. As scientific understanding of triazole chemistry advances, this compound will likely remain relevant in addressing contemporary challenges in drug development and functional material design.